2-[(2-fluorophenyl)amino]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(2-fluoroanilino)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H10FN3O/c1-7-6-10(16)15-11(13-7)14-9-5-3-2-4-8(9)12/h2-6H,1H3,(H2,13,14,15,16)
• InChI Key: IUGVDIIGYVAKAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NC2=CC=CC=C2F
• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol

Description

2-[(2-fluorophenyl)amino]-6-methyl-4(3H)-pyrimidinone is a chemical compound that belongs to the class of pyrimidine derivatives. It is commonly known as Lapatinib and is used as an anti-cancer drug. Lapatinib is a small molecule inhibitor of tyrosine kinase that targets the human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR) pathways. Lapatinib has been approved by the US Food and Drug Administration (FDA) for the treatment of HER2-positive metastatic breast cancer.

Mechanism of Action

Lapatinib works by inhibiting the activity of two receptor tyrosine kinases, 2-[(2-fluorophenyl)amino]-6-methyl-4(3H)-pyrimidinone and EGFR. These two receptors are overexpressed in many types of cancer, including breast cancer. By inhibiting the activity of these receptors, Lapatinib blocks the downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
Lapatinib has been shown to induce apoptosis (programmed cell death) in this compound-positive breast cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes for cancer metastasis. Lapatinib has been shown to have minimal effects on normal cells, suggesting that it may have a favorable safety profile.

Advantages and Limitations for Lab Experiments

Lapatinib is a potent inhibitor of 2-[(2-fluorophenyl)amino]-6-methyl-4(3H)-pyrimidinone and EGFR, making it a valuable tool for studying the role of these receptors in cancer biology. However, Lapatinib has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to prepare stock solutions. Lapatinib also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on Lapatinib. One area of interest is the development of new formulations that improve the solubility and stability of Lapatinib. Another area of interest is the identification of biomarkers that can predict the response of cancer cells to Lapatinib treatment. Additionally, there is ongoing research on the use of Lapatinib in combination with other drugs to improve its effectiveness in treating cancer.

Scientific Research Applications

Lapatinib has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth and proliferation of 2-[(2-fluorophenyl)amino]-6-methyl-4(3H)-pyrimidinone-positive breast cancer cells both in vitro and in vivo. Lapatinib has also been investigated for its potential use in the treatment of other types of cancer, such as non-small cell lung cancer, ovarian cancer, and gastric cancer.